2-{2-[(3-Nitroquinolin-4-yl)amino]ethoxy}ethanol

• Molecular Formula: C13H15N3O4
• Molecular Weight: 277.28 g/mol
• IUPAC Name: 2-[2-[(3-nitroquinolin-4-yl)amino]ethoxy]ethanol
• InChI: InChI=1S/C13H15N3O4/c17-6-8-20-7-5-14-13-10-3-1-2-4-11(10)15-9-12(13)16(18)19/h1-4,9,17H,5-8H2,(H,14,15)
• InChI Key: GIMOZEZILXBIEE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=C(C=N2)[N+](=O)[O-])NCCOCCO

Description

2-{2-[(3-Nitroquinolin-4-yl)amino]ethoxy}ethanol is a useful research compound. Its molecular formula is C13H15N3O4 and its molecular weight is 277.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-{2-[(3-Nitroquinolin-4-yl)amino]ethoxy}ethanol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-{2-[(3-Nitroquinolin-4-yl)amino]ethoxy}ethanol including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A solution of 2-(2-aminoethoxy)ethanol (30.3 g, 288 mmol) in a minimal amount of dichloromethane was added dropwise to a stirred mixture of 4chloro-3-nitroquinoline (50.0 g, 240 nimol), potassium carbonate (33.1 g, 240 mmol), and triethylamine (36.4 g mL, 360 mmol) in DMF (200 mL) at 0° C. A yellow precipitate formed and more dichloromethane (several mL) was added. The mixture was allowed to warm to room temperature and stir overnight. A yellow solid was isolated by filtration, washed with water and dichloromethane, and dried. The filtrate was washed twice with brine, dried over magnesium sulfate, and filtered. Additional orange solid was isolated from the filtrate. The solids dried in a vacuum oven to afford 2-{2-[(3-nitroquinolin-4-yl)amino]ethoxy}ethanol.